1-(2-Methoxyphenyl)-3-methylbutan-2-amine
Overview
Description
1-(2-Methoxyphenyl)-3-methylbutan-2-amine, also known as 2-Methyl-3-(2-methoxyphenyl)butanamine, is a chemical compound that belongs to the family of phenethylamines. It is commonly referred to as 'ortho-methoxymethamphetamine' or 'PMMA'. This compound is a structural analogue of amphetamine and methamphetamine and has been found to possess psychoactive properties.
Scientific Research Applications
Neuroprotective, Antiaddictive, and Antidepressant-Like Activity
- Research has explored the pharmacology and clinical applications of endogenous amines like 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), present in the mammalian brain. Studies focus on neuroprotective, antiaddictive, and antidepressant properties in animal models of central nervous system disorders, suggesting potential therapeutic applications of similar compounds in neurodegenerative diseases and mental health disorders (Antkiewicz‐Michaluk, 2018).
Pharmacological Agents Altered Biogenic Amine Metabolism and Depression
- A review in a primate model of depression examined how factors such as prior rearing condition, repeated peer separation, and housing environment interact with the behavioral effects produced by biogenic amine depleting agents. This research provides insights into how alterations in biogenic amine metabolism, combined with environmental and social stress, could influence mood and behavior, highlighting the complexity of factors influencing depression (Kraemer & McKINNEY, 1979).
properties
IUPAC Name |
1-(2-methoxyphenyl)-3-methylbutan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-9(2)11(13)8-10-6-4-5-7-12(10)14-3/h4-7,9,11H,8,13H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCSNFYGHNPNIFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CC1=CC=CC=C1OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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